2-[(Butoxycarbonyl)amino]benzoic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25g/mol
• SMILES: CCCCOC(=O)NC1=CC=CC=C1C(=O)O
• InChI: InChI=1S/C12H15NO4/c1-2-3-8-17-12(16)13-10-7-5-4-6-9(10)11(14)15/h4-7H,2-3,8H2,1H3,(H,13,16)(H,14,15)
• InChIKey: ZQXZXAUTUQETOK-UHFFFAOYSA-N

2-[(Butoxycarbonyl)amino]benzoic acid (syn. Boc-anthranilic acid, Boc-2-Abz-OH, CAS 68790-38-5) is an N-tert-butoxycarbonyl-protected derivative of anthranilic acid (2-aminobenzoic acid) with molecular formula C₁₂H₁₅NO₄ and molecular weight 237.25 g/mol.

2-[(Butoxycarbonyl)amino]benzoic Acid (Boc-2-Abz-OH): Procurement-Relevant Identity, Class, and Core Specifications

2-[(Butoxycarbonyl)amino]benzoic acid (syn. Boc-anthranilic acid, Boc-2-Abz-OH, CAS 68790-38-5) is an N-tert-butoxycarbonyl-protected derivative of anthranilic acid (2-aminobenzoic acid) with molecular formula C₁₂H₁₅NO₄ and molecular weight 237.25 g/mol [1]. It belongs to the alkoxycarbonyl-protected aromatic amino acid class, alongside its Fmoc-, Cbz-, and Alloc-protected analogs. The compound is a white to off-white crystalline solid with a melting point of 153–156 °C (dec.), a predicted pKa of 3.67 ± 0.36, and is typically supplied at ≥98.0% purity (T) . Its defining structural feature—the acid-labile Boc group on the aromatic amine—enables controlled deprotection under mild acidic conditions (commonly TFA or HCl) while maintaining orthogonality with base-labile protecting groups such as Fmoc [2].

Protection Strategy Acid-labile Boc group for controlled TFA-based deprotection in SPPS

Orthogonal Chemistry Compatible with Fmoc/tBu strategies; remains stable to basic conditions

Regulatory Profile DEA-unrestricted alternative to List I anthranilic acid for U.S. laboratories

• [1] ChemicalBook. 68790-38-5 (BOC-2-ABZ-OH). CAS Database Reference. Available at: https://www.chemicalbook.cn/CASEN_68790-38-5.htm View Source
• [2] Perron, V.; Abbott, S.; Moreau, N.; Lee, D.; Penney, C.; Zacharie, B. A Method for the Selective Protection of Aromatic Amines in the Presence of Aliphatic Amines. Synthesis 2009, 283–289. View Source

Why 2-[(Butoxycarbonyl)amino]benzoic Acid Cannot Be Casually Replaced by Unprotected Anthranilic Acid or Fmoc/Cbz Analogs

Casual substitution of 2-[(butoxycarbonyl)amino]benzoic acid with unprotected anthranilic acid or alternative N-protected analogs (Fmoc-, Cbz-, Alloc-) carries quantifiable risks in reaction outcome, yield, and regulatory compliance. In the Ugi/DeBOC/cyclize synthesis of 1,4-benzodiazepine-2,5-diones, replacing N-Boc-anthranilic acid with unprotected anthranilic acid causes a 4–5-fold reduction in LC/MS area-% yield due to competing side reactions involving the free amine [1]. In Grignard additions to anthranilic acid derivatives, the Boc group completely redirects the reaction chemoselectivity—from tertiary carbinol (major product with unprotected substrate) to aryl ketone (sole isolated product with Boc protection) [2]. Furthermore, for U.S.-based glycan analysis laboratories, unprotected anthranilic acid (2-AA) is classified as a DEA List I chemical under the Controlled Substances Act, imposing recordkeeping, distribution, and shipping restrictions; the Boc-protected form (2-AA-Boc) circumvents this regulatory burden entirely while enabling identical downstream labeling performance after in situ deprotection [3].

Unprotected anthranilic acid May reduce Ugi reaction yields due to competing amine side reactions; DEA List I status adds procurement burden.

Fmoc-2-Abz-OH analog Requires basic deprotection incompatible with acid-labile Boc-SPPS workflows; orthogonal strategy mismatch.

Cbz or Alloc analogs May not replicate Boc-specific chemoselectivity in Grignard additions; deprotection conditions differ.

• [1] Hulme, C.; Peng, J.; Tang, S.-Y.; Burns, C. J.; Morize, I.; Labaudiniere, R. Improved Procedure for the Solution Phase Preparation of 1,4-Benzodiazepine-2,5-dione Libraries via Armstrong's Convertible Isonitrile and the Ugi Reaction. J. Org. Chem. 1998, 63, 8021–8023. View Source
• [2] Zhang, P.; Terefenko, E. A.; Fensome, A.; Wrobel, J.; Winneker, R.; Zhang, Z. The reaction of o-amino aryl carboxylic acids with Grignard reagents. The unusual effect of the N-protecting group on aryl ketone formation. Tetrahedron Lett. 2001, 42, 2097–2099. View Source
• [3] Agilent Technologies, Inc. Methods and Kits for Using Blocked 2-AA for Glycan Analysis. U.S. Patent Application Publication No. US 2021/0045981 A1, February 18, 2021. View Source

Quantitative Differentiation Evidence: 2-[(Butoxycarbonyl)amino]benzoic Acid vs. Unprotected Anthranilic Acid and Fmoc/Cbz Analogs

Benzodiazepine-2,5-dione Library Synthesis: N-Boc-anthranilic Acid Delivers 4–5-Fold Higher Ugi Reaction Yields vs. Unprotected Anthranilic Acid

In the solution-phase synthesis of 1,4-benzodiazepine-2,5-dione (BDP) libraries via the Ugi/DeBOC/cyclize strategy, N-Boc-anthranilic acid dramatically outperforms unprotected anthranilic acid. Using anthranilic acid (R = H) with the AcCl/MeOH procedure, area-% yields by LC/MS (UV 220 nm) ranged from only 17% to 40% across six substrate entries, closely matching Armstrong's previously reported isolated yields of 15–50% [1]. In contrast, when N-Boc-anthranilic acid (R = Boc) was employed under identical multi-component condensation and deprotection/cyclization conditions, area-% yields improved to 54–98% across the same entries, with scaled-up isolated yields of 36–87% [1]. The same Ugi reaction with cyclohexylisocyanide showed a 4–5-fold higher LC/MS A% yield with the N-Boc substrate compared to unprotected anthranilic acid, and 2–3-fold A% yield improvements were consistently observed for BDP products 2–4 and 6 [1]. The dramatic yield enhancement is attributed to suppression of competing side reactions involving the free anthranilic amine during the Ugi condensation [1].

Ugi library yield

Head-to-head

4–5× higher LC/MS A% yield vs. unprotected; 54–98% area-%

Supports benzodiazepine library construction workflow

Ugi/DeBOC/cyclize sequence; 96-well plate format

Evidence Dimension	Area-% yield (LC/MS, UV 220 nm) of 1,4-benzodiazepine-2,5-dione products
Target Compound Data	Area-% yields: 54–98% (entries 2–6); scaled-up isolated yields: 36–87%; Ugi intermediate A% yield with cyclohexylisocyanide: 85%
Comparator Or Baseline	Unprotected anthranilic acid (R = H): area-% yields 17–40%; isolated yields 15–50% (Armstrong et al.); Ugi intermediate A% yield: 15%
Quantified Difference	4–5-fold increase in A% yield for the Ugi intermediate; 2–3-fold improvement in final BDP area-% yields; up to 58 percentage-point absolute improvement in area-% yield (from 40% to 98%)
Conditions	Ugi 4-component condensation in MeOH at rt; deprotection/cyclization with 10% AcCl/MeOH or 10% TFA/DCE; 96-well plate format; LC/MS detection at UV 220 nm

Why This Matters

For combinatorial chemistry groups constructing benzodiazepine libraries, the 4–5-fold yield differential directly determines library quality, hit identification success, and material availability for downstream screening—making N-Boc-anthranilic acid the enabling reagent for high-quality parallel synthesis.

• [1] Hulme, C.; Peng, J.; Tang, S.-Y.; Burns, C. J.; Morize, I.; Labaudiniere, R. Improved Procedure for the Solution Phase Preparation of 1,4-Benzodiazepine-2,5-dione Libraries via Armstrong's Convertible Isonitrile and the Ugi Reaction. J. Org. Chem. 1998, 63, 8021–8023. DOI: 10.1021/jo980622r View Source

Grignard Reaction Chemoselectivity Switch: Boc Protection Redirects Product Outcome from Tertiary Carbinol to Aryl Ketone as Sole Isolated Product

The addition of Grignard reagents to o-amino aryl carboxylic acids is fundamentally altered by N-protection. With unprotected anthranilic acid, the reaction proceeds through carboxylate salt formation followed by double Grignard addition to yield tertiary carbinol as the major product [1]. However, when the o-amino moiety of anthranilic acid is protected with a Boc group (as well as trifluoroacetyl or pivaloyl), the reaction pathway is completely redirected: aryl ketones are formed as the only isolated product, with no tertiary carbinol detected [1]. This chemoselectivity switch is not observed with all protecting groups—it is specifically mediated by Boc, trifluoroacetyl, and pivaloyl protection, whereas other N-protecting groups do not produce this outcome [1]. The Boc group thus enables direct, one-step access to 2-aminobenzophenone derivatives that would otherwise require multi-step sequences.

Grignard chemoselectivity

Head-to-head

Aryl ketone as sole product with Boc; tertiary carbinol from unprotected

Enables direct 2-aminobenzophenone synthesis

Grignard addition without additives; Boc/trifluoroacetyl/pivaloyl scope

Evidence Dimension	Reaction chemoselectivity: Grignard reagent addition to anthranilic acid derivatives
Target Compound Data	N-Boc-anthranilic acid: aryl ketone as the only isolated product (exclusive chemoselectivity)
Comparator Or Baseline	Unprotected anthranilic acid: tertiary carbinol as the major product (no aryl ketone isolated)
Quantified Difference	Qualitative chemoselectivity switch: from 0% aryl ketone (unprotected) to exclusive aryl ketone formation (Boc-protected)
Conditions	Grignard reagent addition to o-amino aryl carboxylic acids without any additive; Boc, trifluoroacetyl, and pivaloyl protecting groups tested

Why This Matters

For medicinal chemistry teams synthesizing 2-aminobenzophenone scaffolds, the Boc group uniquely enables a direct, single-step Grignard route to aryl ketones that is inaccessible with unprotected anthranilic acid—eliminating multi-step workarounds.

• [1] Zhang, P.; Terefenko, E. A.; Fensome, A.; Wrobel, J.; Winneker, R.; Zhang, Z. The reaction of o-amino aryl carboxylic acids with Grignard reagents. The unusual effect of the N-protecting group on aryl ketone formation. Tetrahedron Lett. 2001, 42, 2097–2099. View Source

DEA Regulatory Classification: Boc-Protected 2-AA Circumvents Controlled Substances Act Restrictions That Apply to Unprotected Anthranilic Acid

Anthranilic acid (2-AA) is a widely used fluorophore for reductive amination labeling of glycans and is slightly more sensitive than the alternative label 2-aminobenzamide (2-AB) [1]. However, in the United States, anthranilic acid, its esters, and its salts are classified as List I chemicals under the Controlled Substances Act (21 U.S.C. §§ 801 et seq.) due to their potential use in methaqualone synthesis, imposing recordkeeping, distribution, and shipping requirements that complicate procurement [1]. The Boc-protected derivative (2-AA-Boc, i.e., 2-[(butoxycarbonyl)amino]benzoic acid) is not anthranilic acid, nor an ester or salt thereof, and is therefore not a List I chemical [1]. The Agilent patent demonstrates that 2-AA-Boc can be quantitatively deprotected in situ using neat difluoroacetic acid (DFA) at 50–90 °C or TFA, with the liberated 2-AA directly participating in glycan reductive amination labeling without workflow compromise [1]. This enables U.S. laboratories to access the superior sensitivity of 2-AA labeling while maintaining full DEA compliance [1].

Regulatory status

Reported

Not a List I chemical; unrestricted procurement

Simplifies U.S. glycan labeling workflow compliance

vs. anthranilic acid regulated under Controlled Substances Act

Evidence Dimension	DEA regulatory classification under the Controlled Substances Act
Target Compound Data	2-AA-Boc (Boc-2-Abz-OH): Not a List I chemical; no DEA recordkeeping, distribution, or shipping restrictions; procurable as a standard research chemical
Comparator Or Baseline	Unprotected anthranilic acid (2-AA): List I chemical under 21 U.S.C. § 802(34); subject to DEA recordkeeping, distribution, and shipping restrictions
Quantified Difference	Binary regulatory classification difference: restricted (List I) vs. unrestricted (not listed)
Conditions	U.S. regulatory framework under the Controlled Substances Act; deprotection conditions: neat DFA or TFA, 50–90 °C, 1 h to overnight; glycan labeling at 65 °C with NaBH₃CN or picoline borane

Why This Matters

For U.S.-based glycoanalytical laboratories, the regulatory distinction between List I and non-listed chemical status directly impacts procurement lead times, compliance overhead, and operational feasibility—making Boc-2-AA the practical choice for 2-AA-based glycan labeling workflows.

• [1] Agilent Technologies, Inc. Methods and Kits for Using Blocked 2-AA for Glycan Analysis. U.S. Patent Application Publication No. US 2021/0045981 A1, February 18, 2021. Filing Date: January 31, 2019. View Source

Synthesis Efficiency: N-Boc Protection of Anthranilic Acid Achieves 88% Isolated Yield Under Mild Aqueous Conditions

The large-scale preparation of 2-[(butoxycarbonyl)amino]benzoic acid from anthranilic acid and di-tert-butyl dicarbonate (Boc₂O) proceeds with high efficiency under mild conditions. A reported procedure using anthranilic acid (25.0 g, 182 mmol, 1.0 eq.) and Boc₂O (43.7 g, 200 mmol, 1.1 eq.) in 1:1 THF:H₂O at pH 10 (adjusted with 2N NaOH) and room temperature overnight, followed by pH adjustment to 4 with 15% aqueous citric acid, yields the product as a white crystalline solid in 88% isolated yield (36.0 g) after vacuum filtration and drying [1]. This straightforward, chromatography-free protocol contrasts with the more challenging protection of less nucleophilic aromatic amines, where di-Boc intermediates and selective mono-deprotection are often required to achieve satisfactory yields [2]. The high yield and operational simplicity support cost-effective procurement or in-house preparation at multi-gram to kilogram scale.

Synthesis efficiency

Reported

88% isolated yield at 182 mmol scale

Supports cost-effective multi-gram procurement

Boc₂O, THF/H₂O, pH 10; chromatography-free workup

Evidence Dimension	Isolated yield of N-Boc protection reaction on anthranilic acid
Target Compound Data	88% isolated yield (36.0 g white crystalline solid from 25.0 g anthranilic acid)
Comparator Or Baseline	General aryl amine Boc protection: typically poor yields without specialized di-Boc/mono-deprotection protocols (class-level comparison)
Quantified Difference	88% isolated yield vs. generally <50% for many less nucleophilic aryl amines using standard Boc₂O conditions
Conditions	Anthranilic acid (25.0 g), Boc₂O (1.1 eq.), 1:1 THF:H₂O (364 mL), pH 10 (2N NaOH), rt, overnight; precipitation at pH 4 (15% citric acid)

Why This Matters

The 88% isolated yield and chromatography-free workup directly translate to lower cost of goods for procurement in multi-gram quantities—critical for laboratories running large-scale benzodiazepine library synthesis or peptide chemistry campaigns.

• [1] ChemicalBook. 68790-38-5 (BOC-2-ABZ-OH) – Synthesis Section. CAS Database Reference. Available at: https://www.chemicalbook.cn/CASEN_68790-38-5.htm View Source
• [2] Jarugu, N. M.; Venkateswara, R. B.; Sivappa, R. K. An Improved Synthesis of N-Boc Protected Aryl Amines. Synth. Commun. 2001, 31, 3599–3604. View Source

Thermophysical Differentiation: Boc-2-Abz-OH Melting Point (153–156 °C) Is Significantly Lower Than Fmoc-2-Abz-OH (216–218 °C), Indicating Distinct Handling and Solubility Profiles

The melting point of 2-[(butoxycarbonyl)amino]benzoic acid is 153–156 °C (with decomposition), as reported by Sigma-Aldrich, ChemicalBook, ChemImpex, and multiple other suppliers [1]. In comparison, the Fmoc analog, Fmoc-2-Abz-OH (CAS 150256-42-1), exhibits a significantly higher melting point of 216–218 °C (lit.) . This approximately 60 °C difference reflects the distinct molecular properties conferred by the Boc vs. Fmoc protecting groups. The lower melting point of the Boc derivative, combined with its predicted LogP of 3.3, suggests different solubility behavior in common organic solvents used for peptide coupling (DMF, DCM, NMP) compared to the Fmoc analog [1]. Additionally, the Boc compound requires refrigerated storage (0–5 °C), whereas Fmoc-2-Abz-OH is typically stored at cool dry conditions (<25 °C), reflecting the inherent thermal lability of the Boc carbamate relative to the base-stable Fmoc carbamate .

Thermophysical profile

Class-level

mp 153–156 °C (dec.) vs. Fmoc analog 216–218 °C

Indicates distinct solubility and handling properties

Supplier-reported values; LogP 3.3 predicted

Evidence Dimension	Melting point and storage condition
Target Compound Data	Boc-2-Abz-OH: mp 153–156 °C (dec.); storage at 0–5 °C; LogP 3.3 (predicted); density 1.242 g/cm³ (predicted)
Comparator Or Baseline	Fmoc-2-Abz-OH: mp 216–218 °C (lit.); storage at <25 °C (cool dry place); molecular weight 359.37 g/mol
Quantified Difference	Δmp ≈ 60–65 °C; different storage temperature requirements (0–5 °C vs. <25 °C)
Conditions	Standard supplier specifications; predicted physicochemical properties from ChemicalBook and ChemSpider databases

Why This Matters

The substantial melting point difference directly affects weighing accuracy, dissolution kinetics during peptide coupling setup, and long-term storage logistics—factors that influence day-to-day laboratory workflow and reagent stability management.

• [1] ChemicalBook. 68790-38-5 (BOC-2-ABZ-OH). Melting point 153–156 °C (dec.); LogP 3.3 (predicted). Available at: https://www.chemicalbook.cn/CASEN_68790-38-5.htm View Source

Solid-Phase Peptide Synthesis Orthogonality: Boc-2-Abz-OH Is Specifically Validated for Boc-SPPS, While Fmoc-2-Abz-OH Serves Fmoc-SPPS—Enabling Orthogonal Protection Strategies

Sigma-Aldrich explicitly classifies Boc-2-Abz-OH with the reaction suitability designation 'reaction type: Boc solid-phase peptide synthesis' and the application tag 'peptide synthesis' . This designation reflects the compound's role as an N-terminally protected anthranilic acid building block compatible with the Boc/Bz SPPS strategy, where the Boc group is removed by TFA during each coupling cycle while the peptide remains attached to the resin via a stable linker [1]. In contrast, Fmoc-2-Abz-OH (CAS 150256-42-1) is employed in the orthogonal Fmoc/tBu SPPS strategy, where the Fmoc group is removed under basic conditions (20% piperidine/DMF) [1]. This strategic orthogonality means that Boc-2-Abz-OH can be incorporated as a protected anthranilic acid residue in peptides synthesized via Fmoc-SPPS when a Boc group is needed for orthogonal protection of the anthranilic amine during on-resin modifications—a capability not available with Fmoc-2-Abz-OH alone. The N-Boc-anthranilic acid Dhbt ester has been specifically prepared and applied in parallel multiple-column solid-phase peptide synthesis for constructing internally quenched fluorescent protease substrates, demonstrating practical utility in Boc-chemistry SPPS [2].

SPPS orthogonality

Class-level

Validated for Boc-SPPS; orthogonal to Fmoc chemistry

Enables selective anthranilic amine deprotection in complex peptides

Dhbt ester coupling; internally quenched substrate design

Evidence Dimension	SPPS strategy compatibility and protecting group orthogonality
Target Compound Data	Boc-2-Abz-OH: validated for Boc solid-phase peptide synthesis; acid-labile (TFA-cleavable); compatible with Fmoc-SPPS as an orthogonal protecting group
Comparator Or Baseline	Fmoc-2-Abz-OH: validated for Fmoc solid-phase peptide synthesis; base-labile (piperidine-cleavable)
Quantified Difference	Orthogonal deprotection conditions: TFA (Boc) vs. 20% piperidine/DMF (Fmoc); enables sequential deprotection strategies
Conditions	Reaction suitability designations from Sigma-Aldrich product specifications; Dhbt ester activation for SPPS coupling

Why This Matters

For peptide chemists designing complex sequences requiring selective anthranilic acid deprotection, the Boc variant uniquely enables orthogonal protection schemes within Fmoc-SPPS workflows—a strategic capability that the Fmoc analog cannot provide.

• [1] Iris Biotech. Boc versus Fmoc for Solid Phase Peptide Synthesis. Technical Note, June 2024. Available at: https://iris-biotech.de/ View Source
• [2] Meldal, M.; Breddam, K. Anthranilamide and nitrotyrosine as a donor-acceptor pair in internally quenched fluorescent substrates for endopeptidases: multicolumn peptide synthesis of enzyme substrates for subtilisin Carlsberg and pepsin. Anal. Biochem. 1991, 195, 141–147. View Source

Evidence-Backed Application Scenarios Where 2-[(Butoxycarbonyl)amino]benzoic Acid Provides Verifiable Advantage

High-Throughput 1,4-Benzodiazepine-2,5-dione Library Production via Ugi/DeBOC/Cyclize Strategy

Combinatorial chemistry groups synthesizing benzodiazepine libraries in 96-well plate format achieve 2–5-fold higher yields when employing N-Boc-anthranilic acid versus unprotected anthranilic acid in the Ugi four-component condensation [1]. The Boc group eliminates competing side reactions from the free anthranilic amine during the Ugi step, producing virtually clean HPLC traces of the final BDP products. This yield advantage has been validated across diverse aldehyde and amine inputs, with the chemistry successfully transferred to automated 96-well parallel synthesis on Quadra 96 dispensing systems [1].

One-Step Grignard Synthesis of 2-Aminobenzophenone Derivatives via Boc-Directed Chemoselectivity

Medicinal chemistry programs requiring 2-aminobenzophenone scaffolds can employ N-Boc-anthranilic acid in a direct Grignard addition to access aryl ketones as the exclusive isolated product. This contrasts with the use of unprotected anthranilic acid, which under identical Grignard conditions yields tertiary carbinol as the major product and requires additional oxidation or multi-step sequences to reach the ketone [1]. The Boc group thus enables a strategic simplification of synthetic routes to benzophenone-based kinase inhibitors, GPCR ligands, and other aryl ketone-containing pharmacophores [1].

DEA-Compliant Glycan Fluorescent Labeling Workflows for U.S. Laboratories

U.S.-based glycoanalytical core facilities and biopharmaceutical quality control laboratories can procure and use Boc-2-AA as a DEA-compliant precursor to anthranilic acid (2-AA) for reductive amination labeling of N-glycans [1]. The compound is not classified as a List I chemical under the Controlled Substances Act, eliminating the recordkeeping, distribution, and shipping restrictions that apply to unprotected anthranilic acid [1]. In situ deprotection with neat DFA or TFA at 50–90 °C liberates 2-AA for immediate glycan labeling, maintaining the superior fluorescence sensitivity of 2-AA relative to 2-AB while ensuring full regulatory compliance [1].

Orthogonal Protection in Multi-Step Peptide Synthesis Requiring Anthranilic Acid Residues

Peptide chemists constructing internally quenched fluorescent substrates, anthraniloyl-labeled peptides, or peptides containing orthogonally protected aromatic amine residues benefit from Boc-2-Abz-OH as a key building block [1]. The Boc group is orthogonal to Fmoc protection, enabling selective on-resin deprotection of the anthranilic amine with TFA without affecting Fmoc-protected backbone amines. The N-Boc-anthranilic acid Dhbt ester has been validated for efficient coupling in parallel multiple-column solid-phase peptide synthesis, producing peptide substrates with anthraniloyl/3-nitrotyrosine donor-acceptor pairs for fluorescence resonance energy transfer-based protease assays [1].

Application

Selection Property

Validation Focus

Benzodiazepine library synthesis

Boc group for side-reaction suppression in multicomponent condensations

LC/MS product purity and yield consistency under parallel synthesis

2-Aminobenzophenone scaffold assembly

Chemoselective Grignard addition directed by N-Boc protection

Exclusive aryl ketone formation vs. tertiary carbinol pathway

N-Glycan fluorescent labeling (U.S. labs)

DEA-unrestricted 2-AA precursor with in situ deprotection capability

Deprotection efficiency and reductive amination labeling performance

Peptide substrates with orthogonally protected amines

Acid-labile Boc on anthranilic acid; orthogonal to Fmoc backbone

Selective on-resin deprotection and Dhbt ester coupling yield

• [1] Multiple primary sources as detailed within each scenario, cross-referenced from Section 3 Evidence Items. View Source